Cas no 58005-18-8 (N-Isopropylnortropine Methobromide (Impurity))

• Product Name: N-Isopropylnortropine Methobromide (Impurity)
• CAS No: 58005-18-8
• MF: C₁₁H₂₂BrNO
• MW: 264.202482700348
• CID: 376342
• PubChem ID: 6453562
• Update Time: 2025-05-24

N-Isopropylnortropine Methobromide (Impurity) Chemical and Physical Properties

Names and Identifiers

• N-Isopropyltropinium bromide
• N-Isopropylnortropine Methobromide (Impurity)
• 8-methyl-8-propan-2-yl-8-azoniabicyclo[3.2.1]octan-3-ol,bromide
• (1R,5S)-8-methyl-8-propan-2-yl-8-azoniabicyclo[3.2.1]octan-3-ol
• 8-Azoniabicyclo(3.2.1)octane,3-hydroxy-8-methyl-8-(1-methylethyl)-,bromide,(endo,syn)
• N-Isopropyltropinium
• (1R,3r,5S,8r)-3-Hydroxy-8-methyl-8-(1-methylethyl)-8-azoniabicyclo[3.2.1]octane bromide
• (8R)-3alpha-Hydroxy-8-isopropyl-1alphaH,5alphaH-tropanium bromide
• EN300-226539
• DTXSID90973577
• (1S,5R)-8-methyl-8-propan-2-yl-8-azoniabicyclo[3.2.1]octan-3-ol;bromide
• BCP34181
• VU6A5A4EGI
• 3-Hydroxy-8-methyl-8-(propan-2-yl)-8-azabicyclo[3.2.1]octan-8-ium bromide
• 8-methyl-8-propan-2-yl-8-azoniabicyclo[3.2.1]octan-3-ol;bromide
• Ipratropium Impurity A
• 58005-18-8
• UNII-VU6A5A4EGI
• Ipratropium Impurity A Bromide
• 8-Azoniabicyclo(3.2.1)octane, 3-hydroxy-8-methyl-8-(1-methylethyl)-, bromide, (endo,syn)-
• N-ISOPROPYLNORTROPINE METHOBROMIDE
• (3-Endo,8-syn)-3-hydroxy-8-isopropyl-8-methyl-8-azabicyclo[3.2.1]octan-8-ium

• Inchi： 1S/C11H22NO.BrH/c1-8(2)12(3)9-4-5-10(12)7-11(13)6-9;/h8-11,13H,4-7H2,1-3H3;1H/q+1;/p-1
• InChI Key： YKNOMJKDKYEKDF-UHFFFAOYSA-M
• SMILES： [Br-].OC1CC2CCC(C1)[N+]2(C)C(C)C

Computed Properties

• Exact Mass: 263.08800
• Monoisotopic Mass: 263.088477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 20.23000
• LogP: -1.51010

N-Isopropylnortropine Methobromide (Impurity) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1544PSN2 6.1 / PGII
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on N-Isopropylnortropine Methobromide (Impurity)

Recent Advances in the Study of N-Isopropylnortropine Methobromide (Impurity) and Its Relevance to CAS 58005-18-8

N-Isopropylnortropine Methobromide (Impurity) is a critical compound in the field of pharmaceutical chemistry, particularly in the synthesis and quality control of tropane alkaloid derivatives. With the CAS number 58005-18-8, this impurity has garnered significant attention due to its potential impact on the efficacy and safety of pharmaceutical formulations. Recent studies have focused on its structural characterization, synthesis pathways, and analytical detection methods, aiming to ensure compliance with regulatory standards and improve drug purity.

One of the key findings in recent research is the development of advanced chromatographic techniques for the precise quantification of N-Isopropylnortropine Methobromide in drug substances. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has emerged as a gold standard, offering high sensitivity and specificity. These methods are crucial for identifying trace amounts of the impurity, which can otherwise compromise the therapeutic profile of the final drug product.

Another significant area of investigation involves the metabolic pathways and pharmacokinetics of N-Isopropylnortropine Methobromide. Studies have revealed that this impurity can interact with cytochrome P450 enzymes, potentially leading to altered drug metabolism. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens in clinical settings.

Furthermore, recent advancements in synthetic chemistry have enabled the development of more efficient routes for the production of N-Isopropylnortropine Methobromide, minimizing the formation of unwanted by-products. These synthetic improvements not only enhance the yield and purity of the compound but also reduce the environmental impact of pharmaceutical manufacturing processes.

In conclusion, the ongoing research on N-Isopropylnortropine Methobromide (Impurity) and its association with CAS 58005-18-8 underscores its importance in pharmaceutical development. The integration of advanced analytical techniques, metabolic studies, and synthetic optimizations is paving the way for safer and more effective drug formulations. Future studies should continue to explore the clinical implications of this impurity and its potential role in personalized medicine.